Cas no 101691-09-2 (Aplykurodin B)

Aplykurodin B structure
Aplykurodin B structure
Product Name:Aplykurodin B
CAS No:101691-09-2
MF:C20H32O3
MW:320.466286659241
CID:2016125
PubChem ID:21674182
Update Time:2025-04-21

Aplykurodin B Chemical and Physical Properties

Names and Identifiers

    • Aplykurodin B
    • (3aR,8aβ,8bβ)-7β-[(R)-1,5-Dimethyl-4-hexenyl]decahydro-4β-hydroxy-6aβ-methyl-2H-cyclopenta[ij][2]benzopyran-2-one
    • (-)-Aplykurodin B
    • (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-[(2R)-6-methylhept-5-en-2-yl]-5-oxatricyclo[6.3.1.04,12]dodecan-6-one
    • 101691-09-2
    • (3aR,8abeta,8bbeta)-7beta-[(R)-1,5-Dimethyl-4-hexenyl]decahydro-4beta-hydroxy-6abeta-methyl-2H-cyclopenta[ij][2]ben
    • (1R,2R,4S,8R,9S,12R)-9-hydroxy-1-methyl-2-((2R)-6-methylhept-5-en-2-yl)-5-oxatricyclo(6.3.1.04,12)dodecan-6-one
    • Inchi: 1S/C20H32O3/c1-12(2)6-5-7-13(3)15-11-17-19-14(10-18(22)23-17)16(21)8-9-20(15,19)4/h6,13-17,19,21H,5,7-11H2,1-4H3/t13-,14+,15-,16+,17+,19+,20-/m1/s1
    • InChI Key: WFIRRHJNPNGJBS-VZNPGGIZSA-N
    • SMILES: O1C(C[C@H]2[C@H](CC[C@]3(C)[C@@H]([C@H](C)CC/C=C(\C)/C)C[C@H]1[C@@H]32)O)=O

Computed Properties

  • Exact Mass: 320.235145g/mol
  • Monoisotopic Mass: 320.235145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 493
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 320.5g/mol
  • XLogP3: 4.6
  • Topological Polar Surface Area: 46.5Ų
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